3-(4-ethylphenyl)-3-hydroxy-1-phenyl-3,5,6,7-tetrahydro-2H-imidazo[2,1-b][1,3]thiazin-1-ium bromide

• IUPAC Name: 3-(4-ethylphenyl)-1-phenyl-2,5,6,7-tetrahydroimidazo[2,1-b][1,3]thiazin-4-ium-3-ol;bromide
• InChI: InChI=1S/C20H23N2OS.BrH/c1-2-16-9-11-17(12-10-16)20(23)15-21(18-7-4-3-5-8-18)19-22(20)13-6-14-24-19;/h3-5,7-12,23H,2,6,13-15H2,1H3;1H/q+1;/p-1
• InChI Key: LEAPNGPYWFEUMR-UHFFFAOYSA-M
• Canonical SMILES: CCC1=CC=C(C=C1)C2(CN(C3=[N+]2CCCS3)C4=CC=CC=C4)O.[Br-]
• Molecular Formula: C20H23BrN2OS
• Molecular Weight: 419.4 g/mol

Description

This compound belongs to the class of organic compounds known as imidazothiazines. These are aromatic heterocyclic compounds containing an imidazole ring fused to a thiazine ring. The molecular formula of the compound is C20H23BrN2OS.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Based on its molecular formula, the average mass is 419.378 Da.

Scientific Research Applications

Photochromic and Magnetic Materials

One study explores multifunctional mononuclear bisthienylethene-cobalt(II) complexes, revealing slow magnetic relaxation and photochromic behavior. This research illustrates the potential of using complex molecular structures, similar to the compound , in developing materials with unique photoresponsive and magnetic properties, which could be valuable in data storage or molecular switches (Deng-Ke Cao et al., 2015).

Antimicrobial and Antitubercular Activities

Another related area of research involves the synthesis of imidazo[2,1-b]thiazole derivatives, which have shown promising antimicrobial, antimalarial, and antitubercular activities. This suggests that derivatives of imidazo[2,1-b][1,3]thiazines could be explored for their potential biological activities, contributing to the development of new therapeutic agents (Rajesh H. Vekariya et al., 2017).

Antioxidant Properties and DFT Studies

Research on pyrimidine derivatives has also demonstrated significant antioxidant properties, supported by density functional theory (DFT) calculations. These studies indicate the potential of structurally complex molecules in understanding their interaction with biological systems and their potential therapeutic uses (E. Akbas et al., 2018).

Nonlinear Optical Materials

Thiazole-based derivatives have been investigated for their nonlinear optical properties, providing insights into the design of new materials for optoelectronic applications. The synthesis and characterization of such compounds highlight the importance of structural complexity in modulating electronic and optical behaviors, which could be relevant to the compound (Muhammad Haroon et al., 2020).

Mechanism of Action

Target of Action

The primary targets of this compound are yet to be identified. It is known that many thiazine derivatives are biologically active and play an important role in the treatment of various diseases . They act as antibacterial, antifungal, antitumor, antimalarial, antineoplastic, antiviral, anti-inflammatory, analgesic, and anticancer agents .

Mode of Action

It is known that the compound interacts with its targets, leading to changes that result in its therapeutic effects . More research is needed to fully understand the interaction between this compound and its targets.

Biochemical Pathways

It is known that thiazine derivatives can affect a wide range of biochemical pathways, leading to their diverse therapeutic effects .

Pharmacokinetics

It is known that the compound has a molecular formula of c22h27brn2o2s and a molecular weight of 463431 Da . More research is needed to fully understand the pharmacokinetics of this compound.

Result of Action

It is known that many thiazine derivatives have shown promising results in the treatment of various diseases .